Cas no 2138177-19-0 (Cyclopropanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester)
Cyclopropanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester
-
- Inchi: 1S/C11H18ClNO4/c1-7-5-11(7,8(14)16-6-12)13-9(15)17-10(2,3)4/h7H,5-6H2,1-4H3,(H,13,15)
- InChI Key: YSRKRYSKHORJKY-UHFFFAOYSA-N
- SMILES: C1(NC(OC(C)(C)C)=O)(C(OCCl)=O)CC1C
Cyclopropanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-387302-0.05g |
chloromethyl 1-{[(tert-butoxy)carbonyl]amino}-2-methylcyclopropane-1-carboxylate |
2138177-19-0 | 95.0% | 0.05g |
$912.0 | 2025-03-16 | |
| Enamine | EN300-387302-0.1g |
chloromethyl 1-{[(tert-butoxy)carbonyl]amino}-2-methylcyclopropane-1-carboxylate |
2138177-19-0 | 95.0% | 0.1g |
$956.0 | 2025-03-16 | |
| Enamine | EN300-387302-0.25g |
chloromethyl 1-{[(tert-butoxy)carbonyl]amino}-2-methylcyclopropane-1-carboxylate |
2138177-19-0 | 95.0% | 0.25g |
$999.0 | 2025-03-16 | |
| Enamine | EN300-387302-0.5g |
chloromethyl 1-{[(tert-butoxy)carbonyl]amino}-2-methylcyclopropane-1-carboxylate |
2138177-19-0 | 95.0% | 0.5g |
$1043.0 | 2025-03-16 | |
| Enamine | EN300-387302-1.0g |
chloromethyl 1-{[(tert-butoxy)carbonyl]amino}-2-methylcyclopropane-1-carboxylate |
2138177-19-0 | 95.0% | 1.0g |
$1086.0 | 2025-03-16 | |
| Enamine | EN300-387302-2.5g |
chloromethyl 1-{[(tert-butoxy)carbonyl]amino}-2-methylcyclopropane-1-carboxylate |
2138177-19-0 | 95.0% | 2.5g |
$2127.0 | 2025-03-16 | |
| Enamine | EN300-387302-5.0g |
chloromethyl 1-{[(tert-butoxy)carbonyl]amino}-2-methylcyclopropane-1-carboxylate |
2138177-19-0 | 95.0% | 5.0g |
$3147.0 | 2025-03-16 | |
| Enamine | EN300-387302-10.0g |
chloromethyl 1-{[(tert-butoxy)carbonyl]amino}-2-methylcyclopropane-1-carboxylate |
2138177-19-0 | 95.0% | 10.0g |
$4667.0 | 2025-03-16 |
Cyclopropanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on Cyclopropanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester
Cyclopropanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester (CAS No. 2138177-19-0): A Comprehensive Overview
Cyclopropanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester (CAS No. 2138177-19-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique cyclopropane ring structure and functional groups, serves as a valuable intermediate in the development of novel therapeutic agents and advanced materials. Its molecular formula and intricate architecture make it a subject of interest for researchers exploring structure-activity relationships and drug design strategies.
The cyclopropane moiety in this compound is particularly noteworthy due to its role in enhancing the metabolic stability and bioavailability of potential drug candidates. Researchers have increasingly focused on cyclopropane-containing compounds as they often exhibit improved pharmacological profiles compared to their non-cyclic counterparts. The presence of both the tert-butoxycarbonyl (Boc) protecting group and the chloromethyl ester functionality in this molecule provides versatile handles for further chemical modifications, making it a crucial building block in peptide synthesis and medicinal chemistry applications.
Recent trends in pharmaceutical research have highlighted the growing demand for specialty chemical intermediates like Cyclopropanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester. This surge in interest can be attributed to the compound's potential applications in developing targeted therapies and precision medicines. With the pharmaceutical industry's shift toward personalized medicine approaches, compounds with well-defined stereochemistry and multiple functional groups, such as this one, have become increasingly valuable.
From a synthetic chemistry perspective, the chloromethyl ester group in this compound offers excellent reactivity for nucleophilic substitution reactions, enabling the creation of diverse molecular architectures. This feature makes it particularly useful in combinatorial chemistry and high-throughput screening applications, where rapid generation of molecular diversity is essential. The Boc-protected amine functionality further enhances its utility by providing orthogonal protection that can be selectively removed under mild acidic conditions.
The market for fine chemical intermediates like CAS 2138177-19-0 has seen steady growth, driven by increasing R&D investments in the pharmaceutical sector. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound and ensure its purity for research applications. Quality control measures are particularly important for such intermediates, as even minor impurities can significantly impact downstream reactions in multi-step syntheses.
Environmental and safety considerations for handling Cyclopropanecarboxylic acid derivatives have become increasingly important topics in chemical research. While this specific compound doesn't fall under hazardous classifications, proper laboratory practices should always be followed when working with any chemical substance. The development of green chemistry approaches for synthesizing such intermediates remains an active area of investigation, aligning with broader industry trends toward sustainable manufacturing processes.
In the context of drug discovery, compounds featuring the cyclopropane scaffold have shown promise in addressing various therapeutic challenges. The constrained geometry of the three-membered ring often leads to enhanced binding affinity and selectivity toward biological targets. This has led to increased research into cyclopropane-based pharmacophores, with CAS 2138177-19-0 serving as a key intermediate in exploring these structural motifs.
The storage and handling recommendations for 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-cyclopropanecarboxylic acid chloromethyl ester typically suggest protection from moisture and maintenance at controlled temperatures. These precautions help preserve the compound's stability and reactivity for subsequent synthetic transformations. Researchers working with this material should consult the specific technical data sheet for detailed storage instructions and compatibility information.
Looking toward future applications, the versatility of cyclopropane-containing building blocks like this compound continues to expand. Emerging areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors may benefit from the unique structural features offered by this intermediate. The compound's ability to serve as a linchpin in constructing more complex molecular architectures ensures its ongoing relevance in cutting-edge chemical research.
For researchers sourcing Cyclopropanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester, it's essential to work with reputable suppliers who can provide comprehensive analytical data and consistent quality. The compound's purity is particularly crucial for applications in asymmetric synthesis and chiral drug development, where stereochemical integrity is paramount.
In summary, CAS 2138177-19-0 represents an important tool in modern synthetic chemistry, offering researchers a versatile intermediate for pharmaceutical development and material science applications. Its unique combination of functional groups and the strained cyclopropane ring system make it valuable for exploring new chemical space in drug discovery. As the demand for structurally diverse and functionally rich building blocks continues to grow, compounds like this will likely play an increasingly important role in advancing both academic research and industrial applications.
2138177-19-0 (Cyclopropanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)